Cas no 28544-77-6 (pyridazine-3-thiol)

Pyridazine-3-thiol is a heterocyclic compound featuring a pyridazine core with a thiol functional group at the 3-position. This structure imparts reactivity useful in pharmaceutical and agrochemical synthesis, particularly as a building block for heterocyclic derivatives. The thiol group enables facile functionalization via nucleophilic substitution or metal coordination, making it valuable in ligand design and catalysis. Its aromatic nitrogen atoms contribute to electron-deficient character, enhancing its utility in cross-coupling reactions. Pyridazine-3-thiol is also employed in the development of biologically active molecules due to its potential as a pharmacophore. Handling requires standard precautions for thiol-containing compounds to prevent oxidation.

pyridazine-3-thiol structure

Product Name:pyridazine-3-thiol

CAS No:28544-77-6

MF:C₄H₄N₂S

MW:112.152958869934

MDL:MFCD00962876

CID:285332

PubChem ID:3648689

Update Time:2025-06-08

pyridazine-3-thiol Chemical and Physical Properties

Names and Identifiers

- 3(2H)-Pyridazinethione
- 1H-pyridazine-6-thione
- Pyridazine-3-thiol
- 3(2H)-pyridazinethione (thiol tautomer)
- 3-Mercaptopyridazine
- 3pyridazinethiol
- 3-Pyridazinethiol
- 3-thiopyridazine
- AC1MUXR4
- F1967-0475
- NSC252187
- pyrimidine-2-thione
- SureCN1156218
- FT-0762221
- DTXSID60394639
- NSC-252187
- SCHEMBL163595
- EN300-108047
- 2,3-Dihydropyridazine-3-thione
- 28544-77-6
- 2H-Pyridaz-3-thion
- 134035-32-8
- thiodiazine
- AT13031
- 2h-pyridaz-3-thione
- AKOS005207103
- starbld0014409
- 2h-pyridazine-3-thione
- Pyridazine-3(2H)-thione
- pyridazine, 3-mercapto-
- DB-030305
- pyridazine-3-thiol
- MDL： MFCD00962876
- Inchi： 1S/C4H4N2S/c7-4-2-1-3-5-6-4/h1-3H,(H,6,7)
- InChI Key： YQQSRZSUGBETRS-UHFFFAOYSA-N
- SMILES： S=C1C=CC=NN1

Computed Properties

Exact Mass: 112.00962
Monoisotopic Mass: 112.00951931g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 137
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 56.5Å²

Experimental Properties

PSA: 24.39
LogP: 1.13920

pyridazine-3-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	P991328-25mg	Pyridazine-3-thiol	28544-77-6		25mg	$ 70.00	2022-06-02
TRC	P991328-50mg	Pyridazine-3-thiol	28544-77-6		50mg	$ 95.00	2022-06-02
TRC	P991328-250mg	Pyridazine-3-thiol	28544-77-6		250mg	$ 340.00	2022-06-02
Chemenu	CM164554-1g	Pyridazine-3-thiol	28544-77-6	97%	1g	$780	2024-07-28
Chemenu	CM164554-5g	Pyridazine-3-thiol	28544-77-6	97%	5g	$862	2023-03-07
Chemenu	CM164554-10g	Pyridazine-3-thiol	28544-77-6	97%	10g	$1292	2023-03-07
eNovation Chemicals LLC	D782584-50g	3(2H)-Pyridazinethione	28544-77-6	95%	50g	$1950	2024-08-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1143588-100mg	Pyridazine-3-thiol	28544-77-6	97%	100mg	￥ǝƧůř	2023-07-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1143588-250mg	Pyridazine-3-thiol	28544-77-6	97%	250mg	￥ſœȬǝ	2023-07-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1143588-1g	Pyridazine-3-thiol	28544-77-6	97%	1g	￥Ƨœůǝ	2023-07-25